(2R,3R,4R,5R)-5-(4-acetamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-(hexadecyloxy)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite

• Molecular Formula: C57H82N5O9P
• Molecular Weight: 1012.3 g/mol
• IUPAC Name: N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-hexadecoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• InChI: InChI=1S/C57H82N5O9P/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-25-40-67-54-53(71-72(69-41-26-38-58)62(43(2)3)44(4)5)51(70-55(54)61-39-37-52(59-45(6)63)60-56(61)64)42-68-57(46-27-23-22-24-28-46,47-29-33-49(65-7)34-30-47)48-31-35-50(66-8)36-32-48/h22-24,27-37,39,43-44,51,53-55H,9-21,25-26,40-42H2,1-8H3,(H,59,60,63,64)/t51-,53-,54-,55-,72?/m1/s1
• InChI Key: NMBMTBHXQJMTLO-LCKVQZKFSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCO[C@@H]1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)NC(=O)C)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N
• Canonical SMILES: CCCCCCCCCCCCCCCCOC1C(C(OC1N2C=CC(=NC2=O)NC(=O)C)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N

Description

The compound (2R,3R,4R,5R)-5-(4-acetamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-(hexadecyloxy)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite is a complex organic molecule with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its intricate structure, which includes multiple functional groups and stereocenters, making it a subject of interest for synthetic chemists and researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, each requiring specific reaction conditions and reagents. The process typically begins with the preparation of the tetrahydrofuran ring, followed by the introduction of the acetamido and oxopyrimidinyl groups. The final steps involve the addition of the hexadecyloxy and diisopropylphosphoramidite groups. Each step requires careful control of temperature, pH, and reaction time to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis process. This would require optimization of reaction conditions to maximize yield and minimize waste. Techniques such as continuous flow chemistry and automated synthesis could be employed to improve efficiency and reproducibility. Additionally, purification methods such as chromatography and crystallization would be essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Oxidation: The presence of multiple functional groups allows for selective oxidation reactions.

Reduction: Reduction reactions can be used to modify specific parts of the molecule.

Substitution: The compound can undergo nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as halogens, acids, and bases can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines. Substitution reactions can result in a variety of derivatives, depending on the substituents introduced.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in studies of enzyme activity and protein-ligand interactions.

Industry: The compound can be used in the development of new materials with unique properties, such as polymers and nanomaterials.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. These interactions can influence various biological pathways, leading to changes in cellular function. For example, the compound may bind to enzymes or receptors, altering their activity and affecting downstream signaling pathways. The exact mechanism of action would depend on the specific context in which the compound is used.

Conclusion

The compound (2R,3R,4R,5R)-5-(4-acetamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-(hexadecyloxy)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite is a fascinating molecule with significant potential in various fields. Its complex structure and diverse reactivity make it a valuable subject of study for chemists, biologists, and medical researchers alike.